Cas no 1805128-05-5 (3-Cyano-2,6-diethylphenylacetic acid)

• Product Name: 3-Cyano-2,6-diethylphenylacetic acid
• CAS No: 1805128-05-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5011431
• Update Time: 2025-06-10

3-Cyano-2,6-diethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,6-diethylphenylacetic acid

• Inchi： 1S/C13H15NO2/c1-3-9-5-6-10(8-14)11(4-2)12(9)7-13(15)16/h5-6H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： FSVDFIYEXMRUFX-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=C(C#N)C=1CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2,6-diethylphenylacetic acid

Introduction to 3-Cyano-2,6-diethylphenylacetic acid (CAS No. 1805128-05-5)

3-Cyano-2,6-diethylphenylacetic acid, identified by its CAS number 1805128-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of phenylacetic acids, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of 3-Cyano-2,6-diethylphenylacetic acid, including its cyano group and ethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The cyano group at the third position of the phenyl ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the ethyl groups at the second and sixth positions provide steric hindrance and influence the electronic distribution of the molecule, which can modulate its binding affinity and selectivity. These structural elements make 3-Cyano-2,6-diethylphenylacetic acid a promising candidate for further investigation in various pharmacological contexts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Phenylacetic acid derivatives have been extensively studied due to their role as intermediates in the synthesis of bioactive molecules. The compound 3-Cyano-2,6-diethylphenylacetic acid has been explored in several preclinical studies for its potential applications in treating inflammatory diseases, neurodegenerative disorders, and metabolic conditions. Its ability to interact with specific enzymes and receptors has been highlighted as a key factor in its pharmacological profile.

One of the most compelling aspects of 3-Cyano-2,6-diethylphenylacetic acid is its structural versatility, which allows for modifications that can fine-tune its biological activity. Researchers have been particularly interested in synthesizing analogs of this compound to enhance its potency and selectivity. For instance, studies have demonstrated that introducing additional functional groups or altering the substitution pattern can significantly impact the compound's pharmacokinetic properties. These findings underscore the importance of 3-Cyano-2,6-diethylphenylacetic acid as a building block for developing next-generation pharmaceuticals.

The cyano group in 3-Cyano-2,6-diethylphenylacetic acid has been shown to play a crucial role in its interaction with biological targets. This group can participate in hydrogen bonding or coordinate with metal ions, depending on the context. Such interactions are essential for modulating enzyme activity and receptor binding. Moreover, the ethyl substituents contribute to the molecule's lipophilicity, which can influence its ability to cross biological membranes. This balance between polar and non-polar characteristics is critical for achieving optimal drug delivery and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Cyano-2,6-diethylphenylacetic acid for potential drug candidates. Molecular docking studies have been conducted to predict how this compound might bind to various biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental investigations by identifying promising derivatives that could be further optimized for therapeutic use.

The synthesis of 3-Cyano-2,6-diethylphenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations such as cyanation and alkylation. The choice of reagents and reaction conditions can significantly impact the overall efficiency of the synthesis process. Researchers have also explored greener methodologies to minimize waste and improve sustainability in the production of this compound.

In conclusion, 3-Cyano-2,6-diethylphenylacetic acid (CAS No. 1805128-05-5) represents a fascinating compound with considerable potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.